Extended X-ray absorption fine structure (EXAFS) characterisation of dilute palladium homogeneous catalysts†

Chemical Communications Pub Date: 2003-09-24 DOI: 10.1039/B307535D

Abstract

Highly dilute EXAFS characterisation for the elucidation of species involved in Heck chemistry is demonstrated; the major “monomer” species of Herrmann's acetate-bridged phosphapalladadacycle is characterised and species present during the course of a 50 ppm [Pd] Pd(OAc)2/PBut3 catalysed Heck reaction are presented.

Graphical abstract: Extended X-ray absorption fine structure (EXAFS) characterisation of dilute palladium homogeneous catalysts
Extended X-ray absorption fine structure (EXAFS) characterisation of dilute palladium homogeneous catalysts†
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